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Introduction

Sarcosine ethyl ester hydrochloride, also known as ethyl N-methylglycinate hydrochloride, is
a derivative of the N-methylated amino acid, sarcosine.[1] It serves as a versatile building block
in organic synthesis, particularly in the field of peptide chemistry and pharmaceutical
development.[2][3] Its hydrochloride salt form enhances stability and solubility, making it a
convenient precursor for various chemical transformations. This document provides a
comprehensive overview of the fundamental properties of sarcosine ethyl ester
hydrochloride, including its physicochemical characteristics, spectroscopic data, and a
detailed experimental protocol for its synthesis.

Chemical and Physical Properties

Sarcosine ethyl ester hydrochloride is a white to off-white crystalline solid.[4][5] It is
hygroscopic and should be stored in a dry environment.[4] The compound is stable under
normal temperatures and pressures.[6]

Table 1: Physicochemical Properties of Sarcosine Ethyl Ester Hydrochloride
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Property Value References

Molecular Formula CsH12CINO2 [41[6]

Molecular Weight 153.61 g/mol [5]1[6]

CAS Number 52605-49-9 [41[6]

Appearance White to off-white crystalline A1][6]
powder/solid

Melting Point 122-128 °C [4][6][7]

Solubility Soluble in water (0.1 g/mL) 41071

Purity Typically >98.0% [2][5]

Hygroscopicity Hygroscopic [4]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the chemical structure and purity of

sarcosine ethyl ester hydrochloride. The following data has been reported:

Table 2: Spectroscopic Data for Sarcosine Ethyl Ester Hydrochloride
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Technique Data Reference

(ATR) v cm-1 2970-2440,
Infrared (IR) 1742 1299 [4]

(CDCls, 400 MHz) 6 9.64 (br.
s, 2H, NH2%), 4.24 (q, 2H, 3J =
7.1 Hz, CH2CH3), 3.84 (t, 2H,
1H NMR 3J =5.7 Hz, NH2*CH2), 2.80 (t,  [4]
3H, 33 =5.2 Hz, NH2*CH3),
1.26 (t, 3H,3) = 7.1 Hz,
CH2CHs5)

(CDCls, 101 MHz) 5 166.18
(C=0), 62.62 (CH2CH3), 48.94

13C NMR [4]
(NH2*CHz2), 33.34 (NH2"CH5),

14.03 (CH2CH5)

Experimental Protocols
Synthesis of Sarcosine Ethyl Ester Hydrochloride

A common method for the synthesis of sarcosine ethyl ester hydrochloride is through the
Fischer esterification of sarcosine in ethanol with a chlorine source, such as thionyl chloride or
hydrogen chloride gas.[4][8]

Protocol:

o Reaction Setup: A solution of sarcosine (1 equivalent) in absolute ethanol is prepared in a
round-bottom flask equipped with a magnetic stirrer and cooled in an ice-water bath to
approximately -10°C.[4]

» Addition of Chlorinating Agent: Thionyl chloride (4 equivalents) is added dropwise to the
stirred solution, maintaining the temperature at about -10°C.[4]

» Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then gently heated at 55°C overnight, or until the solution becomes clear.[4]
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o Work-up: The solvent and any residual thionyl chloride are removed by distillation under
reduced pressure.[4]

 Purification: The resulting solid residue is washed with diethyl ether (3 times) and
subsequently dried under vacuum to yield the final product as a white powder.[4] This

method typically results in a high yield (approximately 97%) and the product can often be
used without further purification.[4]

Below is a graphical representation of the synthesis workflow.
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Synthesis Workflow
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Caption: Synthesis workflow for sarcosine ethyl ester hydrochloride.
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Applications in Research and Development

Sarcosine ethyl ester hydrochloride is a key intermediate in several areas of chemical and
pharmaceutical research:

o Peptide Synthesis: It is utilized as a building block in solution-phase peptide synthesis.[3][4]

o Pharmaceutical Development: This compound serves as a precursor in the synthesis of
various pharmaceuticals, including potential treatments for neurological disorders.[2] It is
valued for its ability to potentially enhance the solubility and bioavailability of active
pharmaceutical ingredients.[2]

e Biochemical Research: It is used in studies related to amino acid metabolism.[2]

e Neuroscience: The parent compound, sarcosine, is investigated for its potential role in
enhancing cognitive function, and its derivatives are of interest in this field.[2]

Safety and Handling

Sarcosine ethyl ester hydrochloride is an irritant and should be handled with appropriate
personal protective equipment.

» Hazard Statements: Causes skin, eye, and respiratory tract irritation.[4][6] The toxicological
properties have not been fully investigated.[6]

 Precautionary Measures:

o

Use in a well-ventilated area.[6][9]

o

Avoid breathing dust.[6]

[¢]

Avoid contact with skin and eyes.[6]

[¢]

Wash hands thoroughly after handling.[6][9]

o

Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents.[6]
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o Keep the container tightly closed and protected from moisture.[6]

First Aid Measures:

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[6]

Skin: Wash off immediately with soap and plenty of water.[6]

Ingestion: Clean mouth with water. Do NOT induce vomiting.[6]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[6]
In all cases of exposure, seek medical attention.[6]

The following diagram outlines the general handling and storage procedures.
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Handling and Storage Workflow
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Caption: General workflow for handling and storing sarcosine ethyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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